Carborane-based heteromolecular extended networks driven by directional C–Te⋯N chalcogen bonding interactions†

Chemical Communications Pub Date: 2023-10-17 DOI: 10.1039/D3CC04338J

Abstract

We demonstrate that o-closo-(TeMe)2carborane directs, in the presence of linear ditopic neutral Lewis bases, the formation of co-crystals with 1D extended supramolecular networks. Specifically, the network formation is systematically stabilized by short and quasi-linear C–Te⋯N chalcogen-bonding (ChB) interactions. In sum, we report efficient carborane-based tectons to rationally design high-dimensional neutral heteromolecular networks.

Graphical abstract: Carborane-based heteromolecular extended networks driven by directional C–Te⋯N chalcogen bonding interactions
Carborane-based heteromolecular extended networks driven by directional C–Te⋯N chalcogen bonding interactions†
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